2-{[4-allyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[[5-(3-fluorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H18FN5OS2/c1-4-8-24-16(13-6-5-7-14(19)9-13)22-23-18(24)26-10-15(25)21-17-20-11(2)12(3)27-17/h4-7,9H,1,8,10H2,2-3H3,(H,20,21,25)
• InChI Key: HCBYPPZCCGQPMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC(=CC=C3)F)C
• Molecular Formula: C18H18FN5OS2
• Molecular Weight: 403.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "2-{[4-allyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide" involves multiple steps, including condensation, cyclization, and substitution reactions. These processes typically yield a series of derivatives with varied substituents, demonstrating the compound's chemical versatility and the potential for tailoring its properties for specific applications (Sunder & Maleraju, 2013).

Molecular Structure Analysis

Molecular structure analysis, including single-crystal X-ray diffraction, reveals the compound's conformation and spatial arrangement. These studies provide insights into the compound's planarity, substituent orientation, and intermolecular interactions, which are critical for understanding its reactivity and interaction with biological targets (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Chemical Reactions and Properties

The compound's chemical reactions often involve interactions with nucleophiles or electrophiles, depending on the functional groups present. These reactions can lead to the formation of new derivatives with enhanced or altered properties. The chemical stability, reactivity, and potential for further functionalization are essential characteristics derived from these studies (Duran & Demirayak, 2012).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystalline structure, are crucial for the compound's application in different fields. These properties influence the compound's handling, storage, and formulation for various applications. Techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) provide valuable data in this context (Alaşalvar et al., 2013).

Chemical Properties Analysis

The chemical properties, including acidity/basicity (pKa), reactivity towards different chemical reagents, and stability under various conditions, are determined through spectroscopic methods and chemical analysis. These properties are pivotal for the compound's application in synthesis, catalysis, and as potential pharmacophores (Duran & Canbaz, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many 1,2,4-triazole and thiazole derivatives have biological activity and are used as pharmaceuticals.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, and testing its biological activity.